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Compound of Interest

Compound Name: Diethylene glycol adipate

Cat. No.: B1329770 Get Quote

An In-depth Technical Guide to Poly(diethylene glycol adipate)

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of poly(diethylene glycol adipate) (PDGA). The information is

tailored for professionals in research, science, and drug development, with a focus on data

presentation, experimental protocols, and visual representations of core concepts.

Chemical Structure
Poly(diethylene glycol adipate) is an aliphatic polyester synthesized from the

polycondensation of two primary monomers: diethylene glycol and adipic acid.[1][2] The

resulting polymer is characterized by repeating ester linkages in its backbone.[3] The molecular

formula for the repeating unit of PDGA is [OCH2CH2OCH2CH2O2C(CH2)4CO]n.[4]

The structure consists of a flexible ether linkage from the diethylene glycol monomer, which

contributes to the polymer's low glass transition temperature and amorphous nature.[3] The

adipate unit provides the ester groups that are susceptible to hydrolysis, rendering the polymer

biodegradable.[5]
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Charge Reactor

Adipic Acid
+

Diethylene Glycol
+

Catalyst (e.g., p-TSA)

Stage 1: Esterification
- Heat to ~160-180 °C

- Stir under N₂ atmosphere
- Remove water byproduct

Stage 2: Polycondensation
- Increase temperature

- Apply vacuum
- Remove residual water & glycol

Purification
(e.g., Dissolution in Chloroform,

Precipitation in Methanol)

Characterization
(GPC, NMR, DSC, TGA)

Final Polymer
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Nanoparticle Formulation

Biological Application

PDGA Polymer

Self-Assembly
(e.g., Nanoprecipitation)

Hydrophobic Drug

Drug-Loaded Nanoparticle
(Hydrophobic Core + Shell)

Encapsulation Target Site
(e.g., Tumor Tissue)

Systemic Circulation Controlled Release
(Hydrolysis of Ester Bonds)

Accumulation
Therapeutic Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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